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Compound of Interest

Compound Name: GW 2433

Cat. No.: B15543955

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of GW 2433, a potent Peroxisome Proliferator-Activated Receptor (PPAR)
agonist, for use in scientific research.

Chemical and Physical Properties

GW 2433 is a synthetic organic compound used in research to study the roles of PPAR
receptors.[1][2][3] Its key properties are summarized below.

Property Value

CAS Number 227941-61-9[1]
Molecular Formula C28H28CIsFN204[4]
Molecular Weight 581.89 g/mol [1][4]
Appearance Solid[1]

Purity >98%[1]

Solubility and Storage

Proper dissolution and storage are critical for maintaining the stability and activity of GW 2433.
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Solvent Solubility Storage of Solution

-80°C for up to 6 months,

DMSO Soluble[4]
-20°C for up to 1 month[1]

Storage of Powder:
e -20°C for up to 3 years[1]
e 4°C for up to 2 years[1]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GW 2433 in Dimethyl
Sulfoxide (DMSO).

Materials:

GW 2433 powder

Anhydrous DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

o Equilibrate: Allow the vial of GW 2433 powder to reach room temperature before opening to
prevent condensation.

e Weighing: Accurately weigh out the desired amount of GW 2433 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out 5.8189 mg
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of GW 2433.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the GW
2433 powder. For a 10 mM solution, if you weighed 5.8189 mg, add 1 mL of DMSO.

o Mixing: Vortex the solution thoroughly until the GW 2433 is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) may assist in dissolution, but ensure the cap
is tightly sealed.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[1]

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium to the final desired working concentration. It is important to ensure that the final
concentration of DMSO in the culture medium is not toxic to the cells (typically < 0.1%).

Signaling Pathway and Experimental Workflow

GW 2433 is a PPAR receptor agonist.[1] The following diagrams illustrate the general signaling
pathway for PPAR agonists and the experimental workflow for preparing a stock solution.
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Caption: Generalized signaling pathway of a PPAR agonist like GW 2433.
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Caption: Workflow for preparing GW 2433 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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